4-(benzylsulfonyl)-N-(4-(2,4-dichlorophenyl)thiazol-2-yl)butanamide

• IUPAC Name: 4-benzylsulfonyl-N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C20H18Cl2N2O3S2/c21-15-8-9-16(17(22)11-15)18-12-28-20(23-18)24-19(25)7-4-10-29(26,27)13-14-5-2-1-3-6-14/h1-3,5-6,8-9,11-12H,4,7,10,13H2,(H,23,24,25)
• InChI Key: WISZASFOTNCPBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)CCCC(=O)NC2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H18Cl2N2O3S2
• Molecular Weight: 469.4 g/mol
• CAS No.: 923498-52-6

Description

4-(benzylsulfonyl)-N-(4-(2,4-dichlorophenyl)thiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C20H18Cl2N2O3S2 and its molecular weight is 469.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Agents

Derivatives of heterocyclic compounds containing a sulfonamide thiazole moiety have been synthesized and evaluated for their anticonvulsant activity. Some of these compounds exhibited significant protection against convulsions induced in model experiments, highlighting their potential as anticonvulsant agents (Farag et al., 2012).

Antitumor Activity

Research into indeno[1,2-c]pyrazol(in)es substituted with benzenesulfonamide and other pharmacophores has shown promising broad-spectrum antitumor activity against various tumor cell lines. These findings suggest the therapeutic potential of sulfonamide derivatives in cancer treatment (Rostom, 2006).

Antiproliferative Activity

Novel 5-(4-methyl-benzylidene)-thiazolidine-2,4-dione derivatives, synthesized with different substituted aromatic sulfonyl chlorides, demonstrated potent antiproliferative activity against various carcinoma cell lines, indicating their potential use in cancer research (Chandrappa et al., 2008).

Antidiabetic Agents

Sulfonamide derivatives, including fluorinated pyrazoles and benzenesulfonylurea, have been investigated as hypoglycemic agents, showing significant antidiabetic activity in preliminary biological screenings. This research indicates their potential application in the treatment of diabetes (Faidallah et al., 2016).

Chemical Synthesis

Sulfonamide compounds have also been utilized in chemical synthesis, such as in the preparation of cyclic sulfonamides through intramolecular Diels-Alder reactions, indicating their utility in synthetic organic chemistry (Greig et al., 2001).